Cas no 2108-81-8 ((nz)-n-heptan-3-ylidenehydroxylamine)

• Product Name: (nz)-n-heptan-3-ylidenehydroxylamine
• CAS No: 2108-81-8
• Molecular Formula: C₇H₁₅NO
• Molecular Weight: 129.2001
• CID: 1402278
• PubChem ID: 5876610

(nz)-n-heptan-3-ylidenehydroxylamine Properties

Names and Identifiers

• (nz)-n-heptan-3-ylidenehydroxylamine
• heptan-3-one oxime
• 3-heptanone oxime
• Heptan-3-on-&lt
• 4-nitro-benzolsulfonylhydrazon&gt
• Heptan-3-on-(4-nitro-benzolsulfonylhydrazon)
• Heptan-3-on-oxim
• Aethylbutylketoxim
• NSC22629
• AC1O4ODN
• heptan-3-one oxime; 3-heptanone oxime; Heptan-3-on-< 4-nitro-benzolsulfonylhydrazon> ; Heptan-3-on-(4-nitro-benzolsulfonylhydrazon); Heptan-3-on-oxim; Aethylbutylketoxim; NSC22629; AC1O4ODN;
• NSC-73175
• 3-Heptanone, oxime
• CHEMBL135975
• 2108-81-8
• NSC73175
• SCHEMBL8972283

• InChIKey： VRCWWHOADHLWNC-BQYQJAHWSA-N
• Inchi： InChI=1S/C7H15NO/c1-3-5-6-7(4-2)8-9/h9H,3-6H2,1-2H3/b8-7+
• SMILES： CCCC\C(CC)=N\O

Computed Properties

• Exact Mass: 129.11545
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 129.115
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• LogP: 2.41680
• PSA: 32.59
• Refractive Index: 1.44
• Boiling Point: 207.8°C at 760 mmHg
• Flash Point: 109.6°C
• Density: 0.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes